3,3'-[(2-Hydroxypropyl)azanediyl]dipropanenitrile

• CAS No.: 34449-93-9
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 3-[2-cyanoethyl(2-hydroxypropyl)amino]propanenitrile
• InChI: InChI=1S/C9H15N3O/c1-9(13)8-12(6-2-4-10)7-3-5-11/h9,13H,2-3,6-8H2,1H3
• InChI Key: LZBQXOXIXBRYHD-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(CCC#N)CCC#N)O

Description

3,3’-[(2-Hydroxypropyl)azanediyl]dipropanenitrile is a chemical compound known for its unique structure and properties It is characterized by the presence of a hydroxypropyl group attached to an azanediyl linkage, which is further connected to dipropanenitrile groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3’-[(2-Hydroxypropyl)azanediyl]dipropanenitrile typically involves the reaction of 3,3’-[(2-Hydroxyethyl)azanediyl]dipropionic acid with appropriate reagents under controlled conditions . The reaction conditions often include the use of inert atmospheres and specific temperature controls to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize yield and purity while minimizing the environmental impact and production costs.

Chemical Reactions Analysis

Types of Reactions

3,3’-[(2-Hydroxypropyl)azanediyl]dipropanenitrile can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. The reaction conditions vary depending on the desired transformation but often include controlled temperatures and inert atmospheres.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

3,3’-[(2-Hydroxypropyl)azanediyl]dipropanenitrile has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It may be used in the study of biochemical pathways and as a probe for investigating enzyme activities.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3,3’-[(2-Hydroxypropyl)azanediyl]dipropanenitrile involves its interaction with molecular targets and pathways within biological systems. The hydroxypropyl group and azanediyl linkage play crucial roles in its activity, allowing it to interact with specific enzymes and receptors. These interactions can modulate biochemical pathways and produce desired effects.

Comparison with Similar Compounds

Similar Compounds

3,3’-[(2-Hydroxyethyl)azanediyl]dipropionic acid: This compound has a similar structure but with a hydroxyethyl group instead of a hydroxypropyl group.

3,3’-[(5-Cyanopentyl)azanediyl]dipropanenitrile: This compound features a cyanopentyl group, offering different chemical properties and applications.

Uniqueness

3,3’-[(2-Hydroxypropyl)azanediyl]dipropanenitrile is unique due to its specific hydroxypropyl group, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.